Cas no 1261768-53-9 (1-(Trifluoromethyl)naphthalene-3-carboxaldehyde)

• Product Name: 1-(Trifluoromethyl)naphthalene-3-carboxaldehyde
• CAS No: 1261768-53-9
• MF: C₁₂H₇F₃O
• MW: 224.178593873978
• CID: 4797806
• Update Time: 2025-06-14

1-(Trifluoromethyl)naphthalene-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Trifluoromethyl)naphthalene-3-carboxaldehyde

• Inchi： 1S/C12H7F3O/c13-12(14,15)11-6-8(7-16)5-9-3-1-2-4-10(9)11/h1-7H
• InChI Key： NNWBWROXWIYBSQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=C2C=CC=CC2=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-(Trifluoromethyl)naphthalene-3-carboxaldehyde

Recent Advances in the Application of 1-(Trifluoromethyl)naphthalene-3-carboxaldehyde (CAS: 1261768-53-9) in Chemical Biology and Pharmaceutical Research

1-(Trifluoromethyl)naphthalene-3-carboxaldehyde (CAS: 1261768-53-9) is a fluorinated aromatic aldehyde that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including inhibitors, fluorescent probes, and drug candidates. Its unique trifluoromethyl group enhances the metabolic stability and lipophilicity of derived compounds, making it particularly valuable in medicinal chemistry. Recent studies have explored its utility in the development of novel therapeutic agents and chemical tools, highlighting its potential in addressing unmet medical needs.

One of the most notable applications of 1-(Trifluoromethyl)naphthalene-3-carboxaldehyde is in the design of enzyme inhibitors. Researchers have utilized this compound to synthesize selective inhibitors for kinases and other enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in developing potent inhibitors of protein kinases implicated in cancer progression. The trifluoromethyl group was found to significantly improve binding affinity and selectivity, underscoring the compound's importance in drug discovery.

In addition to its role in inhibitor design, 1-(Trifluoromethyl)naphthalene-3-carboxaldehyde has been employed in the creation of fluorescent probes for biological imaging. A recent study in Chemical Communications reported the synthesis of a naphthalene-based fluorescent probe derived from this compound, which exhibited high sensitivity and specificity for detecting reactive oxygen species (ROS) in live cells. This advancement opens new avenues for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer, at the cellular level.

Furthermore, the compound's utility extends to the field of materials science, where it has been used to develop novel organic semiconductors and liquid crystals. Its ability to modulate electronic properties through the trifluoromethyl group makes it a promising candidate for optoelectronic applications. A 2022 study in Advanced Materials highlighted its incorporation into π-conjugated systems, resulting in materials with enhanced charge transport properties and thermal stability.

Despite its promising applications, challenges remain in the scalable synthesis and functionalization of 1-(Trifluoromethyl)naphthalene-3-carboxaldehyde. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in a 2023 Organic Process Research & Development article. These advancements are critical for ensuring the compound's broader adoption in industrial and academic settings.

In conclusion, 1-(Trifluoromethyl)naphthalene-3-carboxaldehyde (CAS: 1261768-53-9) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its applications span drug discovery, biological imaging, and materials science, driven by its unique structural features. Ongoing research aims to further explore its potential and address existing challenges, paving the way for innovative solutions in healthcare and technology.